Cas no 33047-26-6 (2-(4-carbamimidoylphenyl)-1-methyl-1H-indole-6-carboximidamide dihydrochloride)

• Product Name: 2-(4-carbamimidoylphenyl)-1-methyl-1H-indole-6-carboximidamide dihydrochloride
• CAS No: 33047-26-6
• MF: C₁₇H₁₉Cl₂N₅
• MW: 364.272260904312
• CID: 1454996
• PubChem ID: 147431
• Update Time: 2025-04-20

2-(4-carbamimidoylphenyl)-1-methyl-1H-indole-6-carboximidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-carbamimidoylphenyl)-1-methyl-1H-indole-6-carboximidamide dihydrochloride
• 2-(4-carbamimidoylphenyl)-1-methylindole-6-carboximidamide,dihydrochloride
• Indole-6-carboxamidine, 2-(p-amidinophenyl)-1-methyl-, dihydrochloride
• DTXSID30186705
• 33047-26-6
• 2-(p-Amidinophenyl)-1-methylindole-6-carboxamidine dihydrochloride

• Inchi： 1S/C17H17N5.2ClH/c1-22-14(10-2-4-11(5-3-10)16(18)19)8-12-6-7-13(17(20)21)9-15(12)22;;/h2-9H,1H3,(H3,18,19)(H3,20,21);2*1H
• InChI Key： ODXNAQIZMIKBOP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C(C2C=CC(C(=N)N)=CC=2)=CC2C=CC(C(=N)N)=CC1=2

Computed Properties

• Exact Mass: 363.10207
• Monoisotopic Mass: 363.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Boiling Point: 531.3°C at 760 mmHg
• Flash Point: 275.1°C
• PSA: 104.67